4-(2,5-dimethylphenyl)-N-(2-methoxyphenyl)-1,3-thiazol-2-amine hydrobromide

• IUPAC Name: 4-(2,5-dimethylphenyl)-N-(2-methoxyphenyl)-1,3-thiazol-2-amine;hydrobromide
• InChI: InChI=1S/C18H18N2OS.BrH/c1-12-8-9-13(2)14(10-12)16-11-22-18(20-16)19-15-6-4-5-7-17(15)21-3;/h4-11H,1-3H3,(H,19,20);1H
• InChI Key: KHZPPZAAJUKANH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)C2=CSC(=N2)NC3=CC=CC=C3OC.Br
• Molecular Formula: C18H19BrN2OS
• Molecular Weight: 391.3 g/mol

Description

4-(2,5-dimethylphenyl)-N-(2-methoxyphenyl)-1,3-thiazol-2-amine hydrobromide, also known as DMPT hydrobromide, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. This compound has been found to exhibit a range of biochemical and physiological effects, making it a valuable tool for exploring various biological processes. In

Scientific Research Applications

4-(2,5-dimethylphenyl)-N-(2-methoxyphenyl)-1,3-thiazol-2-amine hydrobromide hydrobromide has been found to have a range of scientific research applications. One of the most promising areas of research involves its potential as an anti-cancer agent. Studies have shown that 4-(2,5-dimethylphenyl)-N-(2-methoxyphenyl)-1,3-thiazol-2-amine hydrobromide hydrobromide can inhibit the growth of cancer cells in vitro and in vivo, making it a potential candidate for further development as a cancer treatment.
In addition to its anti-cancer properties, 4-(2,5-dimethylphenyl)-N-(2-methoxyphenyl)-1,3-thiazol-2-amine hydrobromide hydrobromide has also been found to exhibit anti-inflammatory effects. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.

Mechanism of Action

The mechanism of action of 4-(2,5-dimethylphenyl)-N-(2-methoxyphenyl)-1,3-thiazol-2-amine hydrobromide hydrobromide is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways that are involved in cell growth and inflammation. Specifically, 4-(2,5-dimethylphenyl)-N-(2-methoxyphenyl)-1,3-thiazol-2-amine hydrobromide hydrobromide has been found to inhibit the activity of the enzyme histone deacetylase (HDAC), which is involved in the regulation of gene expression. This inhibition leads to changes in gene expression that can result in the inhibition of cancer cell growth and the reduction of inflammation.
Biochemical and Physiological Effects:
4-(2,5-dimethylphenyl)-N-(2-methoxyphenyl)-1,3-thiazol-2-amine hydrobromide hydrobromide has been found to have a range of biochemical and physiological effects. In addition to its anti-cancer and anti-inflammatory properties, it has also been found to exhibit antioxidant and neuroprotective effects. These properties make it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-(2,5-dimethylphenyl)-N-(2-methoxyphenyl)-1,3-thiazol-2-amine hydrobromide hydrobromide for lab experiments is its ability to selectively target cancer cells and inhibit their growth. This makes it a valuable tool for studying the mechanisms of cancer cell growth and for developing new cancer treatments.
However, there are also some limitations to the use of 4-(2,5-dimethylphenyl)-N-(2-methoxyphenyl)-1,3-thiazol-2-amine hydrobromide hydrobromide in lab experiments. One of these is its potential toxicity, which can limit its use in certain experiments. Additionally, the mechanism of action of 4-(2,5-dimethylphenyl)-N-(2-methoxyphenyl)-1,3-thiazol-2-amine hydrobromide hydrobromide is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are many potential future directions for research involving 4-(2,5-dimethylphenyl)-N-(2-methoxyphenyl)-1,3-thiazol-2-amine hydrobromide hydrobromide. One area of interest is its potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. Another area of interest is its potential as a treatment for inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.
In addition, further research is needed to fully understand the mechanism of action of 4-(2,5-dimethylphenyl)-N-(2-methoxyphenyl)-1,3-thiazol-2-amine hydrobromide hydrobromide and to identify any potential side effects or limitations to its use in scientific research. Overall, 4-(2,5-dimethylphenyl)-N-(2-methoxyphenyl)-1,3-thiazol-2-amine hydrobromide hydrobromide shows great promise as a valuable tool for exploring various biological processes and for developing new treatments for a range of diseases.

Synthesis Methods

The synthesis of 4-(2,5-dimethylphenyl)-N-(2-methoxyphenyl)-1,3-thiazol-2-amine hydrobromide hydrobromide involves the reaction of 2,5-dimethylphenyl isothiocyanate with 2-methoxyaniline in the presence of a base such as sodium hydroxide. The resulting product is then treated with hydrobromic acid to yield 4-(2,5-dimethylphenyl)-N-(2-methoxyphenyl)-1,3-thiazol-2-amine hydrobromide hydrobromide. This synthesis method has been well established in the literature and has been used to produce 4-(2,5-dimethylphenyl)-N-(2-methoxyphenyl)-1,3-thiazol-2-amine hydrobromide hydrobromide in large quantities for scientific research purposes.